Cas no 72561-28-5 (angeloylgomisin Q)

angeloylgomisin Q structure
angeloylgomisin Q structure
Product Name:angeloylgomisin Q
CAS No:72561-28-5
MF:C29H38O9
MW:530.60662984848
CID:2017488
PubChem ID:14992071
Update Time:2025-04-21

angeloylgomisin Q Chemical and Physical Properties

Names and Identifiers

    • angeloylgomisin Q
    • [ "" ]
    • [(8S,9S,10S)-9-hydroxy-3,4,5,14,15,16-hexamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate
    • 2-Butenoic acid, 2-methyl-, (5S,6S,7S,12aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,10,11,12-hexamethoxy-6,7-dimethyldibenzo(a,C)cycloocten-5-yl ester, (2Z)-
    • MS-29809
    • HJE27L4CC0
    • HY-N8260
    • E88816
    • CS-0142043
    • 72561-28-5
    • UNII-HJE27L4CC0
    • CHEMBL2386337
    • Q27279958
    • DA-61060
    • DTXSID401349295
    • Inchi: 1S/C29H38O9/c1-11-15(2)28(30)38-27-18-14-20(33-6)24(35-8)26(37-10)22(18)21-17(12-16(3)29(27,4)31)13-19(32-5)23(34-7)25(21)36-9/h11,13-14,16,27,31H,12H2,1-10H3/b15-11-/t16-,27-,29-/m0/s1
    • InChI Key: RHABJANPSGWEFC-MRFZJNLZSA-N
    • SMILES: O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OC)OC)OC(/C(=C\C)/C)=O

Computed Properties

  • Exact Mass: 530.25158279g/mol
  • Monoisotopic Mass: 530.25158279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 9
  • Complexity: 818
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 638.0±55.0 °C at 760 mmHg
  • Flash Point: 201.6±25.0 °C
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

angeloylgomisin Q Security Information

angeloylgomisin Q Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
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Chengdu Biopurify Phytochemicals Ltd
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Chengdu Biopurify Phytochemicals Ltd
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TargetMol Chemicals
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